N,N-dimethyl-2-(N-methylmethanesulfonamido)acetamide

• IUPAC Name: N,N-dimethyl-2-[methyl(methylsulfonyl)amino]acetamide
• InChI: InChI=1S/C6H14N2O3S/c1-7(2)6(9)5-8(3)12(4,10)11/h5H2,1-4H3
• InChI Key: FAYOVOYKSHABTM-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)CN(C)S(=O)(=O)C
• Molecular Formula: C6H14N2O3S
• Molecular Weight: 194.25 g/mol

Description

N,N-dimethyl-2-(N-methylmethanesulfonamido)acetamide, commonly known as DMMSA, is a chemical compound that has gained significant attention in scientific research due to its unique properties. DMMSA is a sulfonamide derivative that has been synthesized through various methods, and its mechanism of action has been studied extensively.

Scientific Research Applications

Biological and Environmental Effects

N,N-dimethyl-2-(N-methylmethanesulfonamido)acetamide, along with its derivatives and similar compounds, have been studied extensively for their biological and environmental impacts. A review by Kennedy (2001) in Critical Reviews in Toxicology highlights the importance of these chemicals, particularly considering the biological consequences of exposure in humans. This review includes discussions about the biological responses and environmental toxicology of these materials, reflecting their usage and potential impact (Kennedy, 2001).

Cryopreservation Applications

Research has also explored the use of N,N-dimethylacetamide derivatives as cryoprotectants. For example, McNiven et al. (1993) found that dimethyl-acetamide is an effective cryoprotectant for rainbow trout spermatozoa, offering better results than conventional cryoprotectants like dimethyl sulfoxide (McNiven, Gallant, & Richardson, 1993).